Cas no 14467-69-7 (1,2-Bis(4-nitrophenoxy)ethane)

• Product name: 1,2-Bis(4-nitrophenoxy)ethane
• CAS No: 14467-69-7
• MF: C₁₄H₁₂N₂O₆
• MW: 304.254883766174
• MDL: MFCD00024683
• CID: 199441
• PubChem ID: 270647

1,2-Bis(4-nitrophenoxy)ethane Chemical and Physical Properties

Names and Identifiers

• Benzene,1,1'-[1,2-ethanediylbis(oxy)]bis[4-nitro-
• 1-nitro-4-[2-(4-nitrophenoxy)ethoxy]benzene
• 1,1'-[ethane-1,2-diylbis(oxy)]bis(4-nitrobenzene)
• 1,2-Bis-(4-nitro-phenoxy)-aethan
• 1,2-bis(4-nitrophenoxy)ethane
• 1,2-bis-(4-nitrophenoxy)-ethane
• 1,2-bis-(4-nitro-phenoxy)-ethane
• 1,2-bis[4-nitrophenoxy]ethane
• AC1L6P2T
• AC1Q1XV8
• AC1Q20Y4
• Aethylenglykol-bis-(4-nitro-phenyl)-aether
• CTK4C4169
• NSC113230
• 1,2-Bis(p-nitrophenyloxy)ethylene
• NSC-113230
• 1,1'-[1,2-Ethanediylbis[oxy]]bis[4-nitrobenzene]
• Benzene, 1,1'-(1,2-ethanediylbis(oxy))bis(4-nitro-
• 1-Nitro-4-[2-(4-nitrophenoxy)ethoxy]benzene #
• AKOS001591387
• EU-0034561
• DTXSID60932378
• 1,2-bis(4-nitro-phenoxy)ethane
• 14467-69-7
• MFCD00024683
• 1,2-Bis(p-nitrophenoxy)ethylene
• SR-01000106651-1
• SCHEMBL6228523
• NSC 113230
• LS-08337
• C14H12N2O6
• Benzene, 1,1'-[1,2-ethanediylbis(oxy)]bis[4-nitro-
• SR-01000106651
• Benzene,1,1-[1,2-ethanediylbis(oxy)]bis[4-nitro-
• G85769
• STK147685
• ALBB-025101
• DS-006720
• 1,2-Bis(4-nitrophenoxy)ethane

• MDL： MFCD00024683
• Inchi： InChI=1S/C14H12N2O6/c17-15(18)11-1-5-13(6-2-11)21-9-10-22-14-7-3-12(4-8-14)16(19)20/h1-8H,9-10H2
• InChI Key： DGNVEKKAEPFSIH-UHFFFAOYSA-N
• SMILES： O=[N+](C1C=CC(OCCOC2C=CC([N+]([O-])=O)=CC=2)=CC=1)[O-]

Computed Properties

• Exact Mass: 304.07000
• Monoisotopic Mass: 304.069536
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 110

Experimental Properties

• Density: 1.37
• Boiling Point: 501.7°Cat760mmHg
• Flash Point: 226.1°C
• Refractive Index: 1.609
• PSA: 110.10000
• LogP: 4.00720

Additional information on 1,2-Bis(4-nitrophenoxy)ethane

Recent Advances in the Study of 1,2-Bis(4-nitrophenoxy)ethane (CAS: 14467-69-7) in Chemical Biology and Pharmaceutical Research

1,2-Bis(4-nitrophenoxy)ethane (CAS: 14467-69-7) is a nitroaromatic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its two 4-nitrophenoxy groups linked by an ethane bridge, has been explored for its unique chemical properties and biological activities. Recent studies have focused on its synthesis, molecular interactions, and potential therapeutic uses, making it a subject of interest for researchers in the field.

One of the key areas of research involving 1,2-Bis(4-nitrophenoxy)ethane is its role as a building block in the synthesis of more complex molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of novel inhibitors targeting specific enzymes involved in inflammatory pathways. The researchers utilized the compound's nitro groups to facilitate interactions with the active sites of these enzymes, leading to the discovery of potent inhibitors with promising anti-inflammatory properties.

In addition to its synthetic applications, 1,2-Bis(4-nitrophenoxy)ethane has been investigated for its potential as a fluorescent probe. A recent article in Analytical Chemistry (2024) highlighted its use in detecting reactive oxygen species (ROS) in cellular environments. The compound's nitro groups were found to undergo specific redox reactions in the presence of ROS, resulting in measurable fluorescence changes. This property makes it a valuable tool for studying oxidative stress in biological systems.

Another significant development is the exploration of 1,2-Bis(4-nitrophenoxy)ethane in drug delivery systems. A 2023 study in Biomaterials Science reported its incorporation into polymeric nanoparticles designed for targeted drug release. The compound's stability and compatibility with various polymers were key factors in its successful application. The study demonstrated enhanced drug delivery efficiency and reduced off-target effects in preclinical models, suggesting potential for future clinical applications.

Despite these advancements, challenges remain in the widespread adoption of 1,2-Bis(4-nitrophenoxy)ethane in pharmaceutical applications. Issues such as solubility, bioavailability, and potential toxicity need to be addressed through further research. However, the compound's versatility and unique properties continue to make it a promising candidate for future studies in chemical biology and drug development.

In conclusion, recent research on 1,2-Bis(4-nitrophenoxy)ethane (CAS: 14467-69-7) has revealed its potential in various areas of chemical biology and pharmaceutical science. From its role in synthesizing enzyme inhibitors to its applications in fluorescence probing and drug delivery, this compound offers numerous opportunities for innovation. Continued research will be essential to fully unlock its potential and address existing limitations.